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Compound of Interest

Compound Name: Bis(tripropyltin) oxide

CAS No.: 1067-29-4

Cat. No.: B089863

Get Quote

Executive Summary & Chemical Profile
Bis(tripropyltin) oxide (TPTO) is an organotin compound historically utilized as a biocide and

chemical intermediate.[1] Unlike its more common butyl analog (TBTO), the propyl variant

presents unique spectral signatures due to the specific magnetic environment of the propyl

chain.

Accurate characterization is critical not only for synthetic validation but also for safety

monitoring, as organotins are potent endocrine disruptors.[1] This guide focuses on the

diagnostic signals in

Sn NMR,

H NMR, and FT-IR that confirm the integrity of the Sn-O-Sn linkage and the propyl ligands.
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Parameter Detail

IUPAC Name Hexapropyldistannoxane

CAS Number 1067-29-4

Formula

Molecular Weight 511.9 g/mol

Appearance Colorless to pale yellow liquid

Solubility

Soluble in organic solvents (

,

); insoluble in water

Structural Visualization
The following diagram illustrates the connectivity and the specific carbon environments

analyzed in the NMR sections.
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Caption: Structural connectivity of Bis(tripropyltin) oxide highlighting the Sn-O-Sn core and

propyl ligands.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive method for characterizing organotins. The presence of spin-active tin

isotopes (

Sn and

Sn) provides "satellite" information in proton spectra and a direct probe of the metal center.

Sn NMR: The Gold Standard
Sn is the preferred nucleus due to its higher sensitivity. The chemical shift is highly sensitive to
the coordination number and the electronegativity of substituents.

Solvent: Benzene-

or

.[1]

Reference: Tetramethyltin (

) at 0.0 ppm.[1]

Parameter Value (Approx.) Interpretation

Chemical Shift (

)
+80 to +90 ppm

Downfield shift relative to

indicates the deshielding effect

of the oxygen bridge in the bis-

oxide structure.[1]

Coordination 4-Coordinate
Tetrahedral geometry around

Tin.[1]

Coupling

Often unresolved in oxides due

to exchange broadening, but

can be ~200-300 Hz in high-

res spectra.[1]
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Expert Insight: If the shift moves significantly upfield (towards 0 ppm), it suggests hydrolysis to

the hydroxide or contamination with tetrapropyltin. If it moves downfield (>100 ppm), suspect

coordination with donor solvents.[1]

H NMR Data
The propyl chain displays a characteristic splitting pattern. The key feature for organotin

verification is the Tin Satellites flanking the

-proton signals.

Solvent:

[1]

Position Proton Type
Shift (

ppm)
Multiplicity

Coupling (

)

0.9 - 1.0 Triplet (t) Hz

1.5 - 1.7 Multiplet (m)
Complex

coupling

1.1 - 1.3
Triplet (t) w/

satellites Hz
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Note: The

-protons are directly attached to the Tin atom. The "satellites" are small side-peaks

caused by the coupling to

Sn and

Sn (combined abundance ~16%).[1] The magnitude of this coupling is a direct

measure of the s-character of the Sn-C bond.[1]

C NMR Data
Carbon NMR confirms the carbon backbone integrity.

Carbon Assignment
Shift (

ppm)
Notes

C1 (

)
16.0 - 18.0

Deshielded by Sn-O

proximity relative to

tetrapropyltin.[1]

C2 (

)
19.0 - 21.0

C3 (

)
17.5 - 18.5 Terminal methyl.[1]

Infrared (IR) Spectroscopy
IR is primarily used to verify the functional group transformation (formation of the oxide

linkage).
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Experimental Protocol
Technique: ATR (Attenuated Total Reflectance) or Thin Film between NaCl plates.[1]

State: Neat liquid.[1][2]

Key Vibrational Modes[4]
Frequency (cm

)
Assignment Intensity Diagnostic Value

2950 - 2850 C-H Stretch (Alkyl) Strong

Confirms propyl

chains

(asymmetric/symmetri

c).[1]

1460, 1377 C-H Bend Medium
Typical alkane

deformation.

~775 Sn-O-Sn Stretch Strong/Broad

CRITICAL

DIAGNOSTIC. The

asymmetric stretch of

the distannoxane

bridge.

~500 - 600 Sn-C Stretch Weak/Medium
Skeletal vibration of

the Sn-Propyl bond.[1]

Self-Validating Check: If a broad band appears around 3300-3500 cm

, the sample has hydrolyzed to Tripropyltin hydroxide (

).[1] Pure Bis(tripropyltin) oxide should be free of O-H stretching signals.[1]

Analytical Workflow & Quality Control
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The following workflow ensures data integrity when handling this toxic compound.

Spectral Acquisition

Sample Receipt
(Safety: Gloves, Fume Hood)

Sample Prep
(Dissolve in CDCl3 + TMS)

FT-IR Analysis
(Check 775 cm-1 & 3400 cm-1)

NMR (1H, 119Sn)
(Check Satellites & Shift)

Data Valid?

Release COA

Yes

Reject/Repurify
(Hydrolysis Detected)

No (OH peak or Shift drift)

Click to download full resolution via product page

Caption: Step-by-step analytical workflow for validating Bis(tripropyltin) oxide purity.

Safety & Handling (E-E-A-T)
Warning: Bis(tripropyltin) oxide is an organotin compound with high toxicity.[1] It acts as an

immunotoxin and endocrine disruptor.[1]

Engineering Controls: All transfers must occur in a certified chemical fume hood.
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PPE: Double nitrile gloves are recommended as organotins can permeate standard gloves

over time.[1] Wear safety goggles and a lab coat.[1]

Deactivation: Spills should be treated with a solution of bromine in dichloromethane

(carefully) or adsorbed onto activated carbon for incineration.[1] Do not wash down the drain;

it is highly toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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